(Z)-4-(azepan-1-ylsulfonyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C24H29N3O4S2/c1-3-27-22-20(31-4-2)10-9-11-21(22)32-24(27)25-23(28)18-12-14-19(15-13-18)33(29,30)26-16-7-5-6-8-17-26/h9-15H,3-8,16-17H2,1-2H3
• InChI Key: QUYZDQRVUGJPCZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4)OCC
• Molecular Formula: C24H29N3O4S2
• Molecular Weight: 487.6 g/mol

Description

(Z)-4-(azepan-1-ylsulfonyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C24H29N3O4S2 and its molecular weight is 487.63. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Sensing Applications

Benzimidazole and Benzothiazole Schiff Bases : Research into benzimidazole and benzothiazole derivatives, closely related to the chemical structure of interest, has led to the development of fluorescent sensors for metal ions such as Al3+ and Zn2+. These compounds exhibit large Stokes shifts and good sensitivity, indicating potential utility in detecting metal ions in various environments (G. Suman et al., 2019).

Antimicrobial and Anticancer Research

Novel Benzodifuranyl and Thiazolopyrimidines : Synthesized compounds from related chemical frameworks have shown significant anti-inflammatory, analgesic, and anticancer activities. These compounds demonstrate the potential of similar structures in developing new therapeutic agents (A. Abu‐Hashem et al., 2020).

Poly(ether-ester) Azo Polymers : Azo polymers, sharing a structural motif with the compound , have been designed for colon targeting, showcasing the potential of such molecules in creating site-specific drug delivery systems (C. Samyn et al., 1995).

Quinazolinone Derivatives : Similar chemical structures have been evaluated for their antimicrobial activities, suggesting the broad potential of the compound for biomedical research, including antibiotic development (O. M. Habib et al., 2013).

Drug Delivery and Biodegradable Polymers

Biodegradation of Poly(ether-ester) Azo Polymers : Studies on azo polymers related to the compound highlight their potential use in developing colon-specific drug release materials, underlining the importance of chemical design in targeted therapy (C. Samyn et al., 1995).

Imaging and Radioligand Applications

Synthesis of 11C-labeled Compounds : Research into compounds with similar structures for use as radioligands in PET imaging demonstrates the versatility of such molecules in diagnostic applications (M. Schou et al., 2006).